Cas no 910442-14-7 ((1-isobutylpyrrolidin-3-yl)methylamine)

• Product Name: (1-isobutylpyrrolidin-3-yl)methylamine
• CAS No: 910442-14-7
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD08059730
• CID: 1079151
• PubChem ID: 17998746
• Update Time: 2025-11-02

(1-isobutylpyrrolidin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Isobutylpyrrolidin-3-yl)methanamine
• [(1-Isobutylpyrrolidin-3-yl)methyl]amine
• [1-(2-methylpropyl)pyrrolidin-3-yl]methanamine
• 1-[1-(2-Methylpropyl)pyrrolidin-3-yl]methanamine
• Z317027176
• CS-0230824
• DTXSID70592063
• AKOS017258613
• BS-38544
• EN300-105719
• AKOS000194631
• 1-(1-Isobutyl-3-pyrrolidinyl)methanamine
• SCHEMBL22752520
• MFCD08059730
• 1-(1-ISOBUTYLPYRROLIDIN-3-YL)METHANAMINE
• 1-(1-Isobutylpyrrolidin-3-yl)methanamine, AldrichCPR
• CHEMBRDG-BB 4002903
• 910442-14-7
• ALBB-020876
• (1-isobutylpyrrolidin-3-yl)methylamine

• MDL： MFCD08059730
• Inchi： 1S/C9H20N2/c1-8(2)6-11-4-3-9(5-10)7-11/h8-9H,3-7,10H2,1-2H3
• InChI Key： SMPLBVCPNOWSNS-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCC(CN)C1

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 1.56120

(1-isobutylpyrrolidin-3-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (1-isobutylpyrrolidin-3-yl)methylamine

Comprehensive Guide to (1-isobutylpyrrolidin-3-yl)methylamine (CAS No. 910442-14-7): Properties, Applications, and Market Insights

The compound (1-isobutylpyrrolidin-3-yl)methylamine (CAS No. 910442-14-7) is a specialized pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This amine-functionalized heterocycle has garnered attention due to its unique structural features, which make it valuable for drug discovery and material science applications. In this comprehensive guide, we explore its chemical properties, synthesis methods, applications, and current market trends.

(1-isobutylpyrrolidin-3-yl)methylamine belongs to the class of N-substituted pyrrolidines, characterized by an isobutyl group at the 1-position and an aminomethyl group at the 3-position of the pyrrolidine ring. This chiral amine building block has a molecular formula of C9H20N2 and typically appears as a colorless to pale yellow liquid at room temperature. The presence of both secondary amine and tertiary amine functionalities in its structure contributes to its versatile reactivity profile.

Recent scientific literature highlights the growing importance of pyrrolidine derivatives like (1-isobutylpyrrolidin-3-yl)methylamine in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in CNS-targeting drugs, given the structural similarity to known bioactive compounds. The compound's lipophilic character, influenced by the isobutyl group, makes it particularly interesting for blood-brain barrier penetration studies—a hot topic in current neuropharmaceutical research.

In synthetic chemistry, (1-isobutylpyrrolidin-3-yl)methylamine serves as a valuable chiral intermediate for asymmetric synthesis. Its applications extend to the preparation of catalysts for enantioselective reactions, particularly in the synthesis of biologically active molecules. The compound's stability under various reaction conditions makes it suitable for multi-step synthetic routes, a feature highly valued in process chemistry.

The global market for specialty amine compounds like (1-isobutylpyrrolidin-3-yl)methylamine has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts note particular interest from companies developing next-generation therapeutics, especially in neurological and metabolic disease areas. The compound's CAS No. 910442-14-7 serves as a crucial identifier in chemical databases and patent literature, facilitating its tracking in intellectual property and regulatory documentation.

Quality control and analytical characterization of (1-isobutylpyrrolidin-3-yl)methylamine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is particularly important for pharmaceutical applications, where even minor impurities can affect biological activity. Recent advancements in analytical chemistry have enabled more precise quantification of such high-value intermediates.

From a regulatory perspective, (1-isobutylpyrrolidin-3-yl)methylamine is not currently listed on major controlled substance schedules, making it accessible for legitimate research purposes. However, researchers and manufacturers should always consult current chemical regulations in their specific jurisdictions, as policies may vary by region and change over time.

Storage and handling recommendations for (1-isobutylpyrrolidin-3-yl)methylamine typically suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain stability. Proper chemical storage protocols are essential to preserve the compound's integrity, especially for long-term research projects requiring consistent material quality.

The future outlook for (1-isobutylpyrrolidin-3-yl)methylamine appears promising, with several patent applications mentioning its derivatives in various therapeutic contexts. As the pharmaceutical industry continues to explore novel heterocyclic compounds, the demand for such specialized building blocks is expected to grow. Researchers are particularly excited about its potential in targeted drug delivery systems and precision medicine applications.

For laboratories working with (1-isobutylpyrrolidin-3-yl)methylamine, proper safety data sheets (SDS) should always be consulted, and standard laboratory safety practices followed. While not classified as highly hazardous, prudent handling of all chemicals is essential for maintaining a safe research environment.

In conclusion, (1-isobutylpyrrolidin-3-yl)methylamine (CAS No. 910442-14-7) represents an important chemical intermediate with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features continue to inspire novel research directions, particularly in the development of central nervous system therapeutics and asymmetric catalysis. As scientific understanding of pyrrolidine chemistry advances, this compound is likely to play an increasingly significant role in cutting-edge chemical research and development.